2-Methyl-3-((pyridin-2-ylmethyl)carbamoyl)naphtho[1,2-b]furan-5-yl acetate
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Overview
Description
2-Methyl-3-((pyridin-2-ylmethyl)carbamoyl)naphtho[1,2-b]furan-5-yl acetate is a useful research compound. Its molecular formula is C22H18N2O4 and its molecular weight is 374.396. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiprotozoal Activity
Research into the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which involve related furan and naphtho[1,2-b]furan structures, has shown these compounds to possess significant antiprotozoal activity. For example, compounds synthesized from related precursors demonstrated high DNA affinities and in vitro effectiveness against T. b. rhodesiense and P. falciparum, with promising in vivo activity in a trypanosomal mouse model (Ismail et al., 2004).
Heterocyclic Compound Synthesis
The reactions of furan-3-ones with 2,3-diaminopyridine and its derivatives, leading to pyrrol-2-ylidene-acetates, illustrate the synthetic flexibility of furan compounds in creating heterocyclic structures (Sacmacl et al., 2012). Similarly, naphtho[1,2:4,5]furo[3,2-b]pyridine derivatives were obtained through reactions involving acyl-3-aminonaphtho[2,1-b]furan, showcasing the synthesis of complex naphthofuran derivatives with potential for further functionalization (Badr et al., 2007).
Biological Evaluation of Naphthofuran Derivatives
The biological evaluation of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus revealed that these compounds exhibit significant antimicrobial activity against various bacteria and fungi, highlighting the potential of naphthofuran derivatives in medicinal chemistry (El-Wahab et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with multiple receptors, contributing to their broad-spectrum biological activities .
Biochemical Pathways
Compounds with similar structures have been found to impact a variety of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may have diverse effects at the molecular and cellular levels .
Properties
IUPAC Name |
[2-methyl-3-(pyridin-2-ylmethylcarbamoyl)benzo[g][1]benzofuran-5-yl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4/c1-13-20(22(26)24-12-15-7-5-6-10-23-15)18-11-19(28-14(2)25)16-8-3-4-9-17(16)21(18)27-13/h3-11H,12H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEMVHGZIWHFVGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)OC(=O)C)C(=O)NCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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